Cas no 39969-59-0 (Ethanone, 1-[4-(nonyloxy)phenyl]-)
![Ethanone, 1-[4-(nonyloxy)phenyl]- structure](https://www.kuujia.com/scimg/cas/39969-59-0x500.png)
39969-59-0 structure
Product name:Ethanone, 1-[4-(nonyloxy)phenyl]-
Ethanone, 1-[4-(nonyloxy)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-[4-(nonyloxy)phenyl]-
- DTXSID901306759
- 39969-59-0
- SCHEMBL3968275
- 1-[4-(Nonyloxy)phenyl]ethanone
- AKOS009144227
- 1-(4-nonyloxyphenyl)ethanone
- DB-111155
-
- Inchi： InChI=1S/C17H26O2/c1-3-4-5-6-7-8-9-14-19-17-12-10-16(11-13-17)15(2)18/h10-13H,3-9,14H2,1-2H3
- InChI Key： VMNNZVHSDXHQJD-UHFFFAOYSA-N
- SMILES： CCCCCCCCCOC1=CC=C(C=C1)C(=O)C
Computed Properties
- Exact Mass: 262.19338
- Monoisotopic Mass: 262.193280068g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 10
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3Ų
- XLogP3: 5.7
Experimental Properties
- PSA: 26.3
Ethanone, 1-[4-(nonyloxy)phenyl]- Related Literature
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1. Carbon dots as photocatalysts for organic synthesis: metal-free methylene–oxygen-bond photocleavage†Simone Cailotto,Matteo Negrato,Salvatore Daniele,Maurizio Selva,Emanuele Amadio,Alvise Perosa Green Chem., 2020,22, 1145-1149
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Eliseo Ruiz,Jordi Cirera,Santiago Alvarez,Claudia Loose,Jens Kortus Chem. Commun., 2008, 52-54
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Th. A. Steriotis,K. L. Stefanopoulos,U. Keiderling,A. De Stefanis,A. A. G. Tomlinson Chem. Commun., 2002, 2396-2397
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Chuanliang Chen,Yao Xu,Shaohang Wu,Shasha Zhang,Zhichun Yang,Wenjun Zhang,Hongmei Zhu,Zhenzhong Xiong,Weitao Chen,Wei Chen J. Mater. Chem. A, 2018,6, 7903-7912
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Bo Sun,Dandan Rao,Yuhai Sun RSC Adv., 2016,6, 62858-62865
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